Cas no 218433-98-8 (biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2)

• Product Name: biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2
• CAS No: 218433-98-8
• MF: C₆₅H₉₂N₂₀O₁₅S
• MW: 1425.61599159241
• MDL: MFCD18782263
• CID: 243489
• Update Time: 2026-05-14

biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 Chemical and Physical Properties

Names and Identifiers

• Luteinizinghormone-releasing factor (swine),1-[N2-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-glutamine]-(9CI)
• Biotinyl-(Gln¹)-LHRH
• Biotinyl-(Gln1)-LHRH, (Biotinyl-Gln1)-Gonadorelin
• Luteinizinghormone-releasing factor (swine),1-[N2-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl
• (Biotinyl-Gln1)-Gonadorelin
• (BIOTINYL-GLN1)-GONADOTROPIN-RELEASING HORMONE
• (BIOTINYL-GLN1)-LHRH
• (BIOTINYL-GLN1)-LUTEINIZING HORMONE-RELEASING FACTOR
• (BIOTINYL-GLN1)-LUTEINIZING HORMONE-RELEASING HORMONE
• BIOTIN-GLN-HIS-TRP-SER-TYR-GLY-LEU-ARG-PRO-GLY-NH2
• BIOTINYL-GLN-HIS-TRP-SER-TYR-GLY-LEU-ARG-PRO-GLY-NH2
• BIOTINYL-LH-RH (HUMAN)
• BIOTINYL-LUTEINIZING HORMONE-RELEASING HORMONE (HUMAN)
• N~2~-{5-[(3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-glutaminyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-prolylglycinamide
• biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2

• MDL： MFCD18782263
• Inchi： 1S/C65H92N20O15S/c1-34(2)23-43(58(94)78-42(11-7-21-71-64(68)69)63(99)85-22-8-12-49(85)62(98)73-29-52(67)89)77-54(91)30-74-56(92)44(24-35-15-17-38(87)18-16-35)79-61(97)47(31-86)82-59(95)45(25-36-27-72-40-10-4-3-9-39(36)40)80-60(96)46(26-37-28-70-33-75-37)81-57(93)41(19-20-51(66)88)76-53(90)14-6-5-13-50-55-48(32-101-50)83-65(100)84-55/h3-4,9-10,15-18,27-28,33-34,41-50,55,72,86-87H,5-8,11-14,19-26,29-32H2,1-2H3,(H2,66,88)(H2,67,89)(H,70,75)(H,73,98)(H,74,92)(H,76,90)(H,77,91)(H,78,94)(H,79,97)(H,80,96)(H,81,93)(H,82,95)(H4,68,69,71)(H2,83,84,100)/t41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,55-/m0/s1
• InChI Key： KZAFISRCTGJDLA-PVPGZCQVSA-N
• SMILES： S1C([H])([H])[C@@]2([H])[C@@]([H])([C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])O[H])C(N([H])[C@@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])C(N([H])C([H])([H])C(N([H])[C@@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(N([H])[C@@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])C([H])([H])C(N([H])[H])=O)=O)=O)=O)=O)=O)=O)=O)C([H])([H])C1=C([H])N([H])C3=C([H])C([H])=C([H])C([H])=C13)=O)C([H])([H])C1=C([H])N=C([H])N1[H])=O)C([H])([H])C([H])([H])C(N([H])[H])=O)=O)N([H])C(N2[H])=O

Computed Properties

• Exact Mass: 1424.68000
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 101
• Rotatable Bond Count: 40
• Complexity: 2920
• XLogP3: -2.7
• Topological Polar Surface Area: 584

Experimental Properties

• PSA: 581.65000
• LogP: 2.72490

biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 Security Information

• WGK Germany：3

Additional information on biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2

Professional Introduction to Biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 (CAS No. 218433-98-8)

Peptides have long been recognized as pivotal molecules in the field of biochemical research and pharmaceutical development. Among these, the compound biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2, with the CAS number 218433-98-8, has garnered significant attention due to its unique structural properties and potential applications. This peptide, featuring a biotinylated N-terminal and a specific amino acid sequence, exhibits promising characteristics that make it valuable in various scientific and medical contexts.

The biotinylation of peptides is a widely employed strategy to enhance their affinity for biotin-binding proteins, such as streptavidin and avidin. This modification not only facilitates the detection and purification of peptides but also extends their utility in diagnostic assays and therapeutic interventions. The peptide in question, biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2, benefits from this biotin tag, making it an excellent tool for researchers studying protein-protein interactions, cellular signaling pathways, and enzyme kinetics.

The specific sequence of amino acids within this peptide, Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly, is critical to its functionality. The presence of tryptophan (Trp) at the third position contributes to its fluorescence properties, which can be exploited for imaging techniques and high-throughput screening. Tyrosine (Tyr) at the fifth position enhances its binding affinity to certain proteins, while the arginine (Arg) at the seventh position improves its solubility in aqueous solutions. These features collectively make the peptide a versatile tool for biochemical studies.

Recent advancements in peptide-based drug development have highlighted the importance of such well-defined sequences. For instance, studies have shown that peptides with specific amino acid arrangements can effectively modulate biological processes by interacting with target proteins. The biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 peptide has been explored in several research settings, demonstrating potential applications in targeted drug delivery systems and biomarker discovery.

In clinical diagnostics, biotinylated peptides are increasingly used for developing highly sensitive immunoassays. The ability to specifically label peptides with biotin allows for the detection of minute quantities of target analytes, making it invaluable in early disease diagnosis and monitoring treatment efficacy. The sequence Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly has been optimized to ensure strong binding affinity with antibodies and other binding partners, enhancing the accuracy of diagnostic tests.

The synthesis of this peptide involves meticulous attention to detail to ensure high purity and yield. Advanced solid-phase peptide synthesis (SPPS) techniques are employed to achieve the desired sequence accuracy. Post-synthesis modifications, such as biotinylation, are performed under controlled conditions to prevent any degradation or unwanted side reactions. These stringent protocols ensure that researchers receive a product of exceptional quality suitable for their experiments.

The growing interest in peptidomimetics has also spurred research into modified versions of natural peptides like biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2. By introducing structural modifications, scientists aim to enhance stability, bioavailability, and target specificity. These peptidomimetics could serve as novel therapeutic agents or probes for studying biological processes at a molecular level.

The role of computational modeling in peptide design cannot be overstated. Molecular dynamics simulations and machine learning algorithms have enabled researchers to predict peptide behavior with greater precision. These tools help in optimizing sequences like Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly for specific applications by identifying optimal binding motifs and predicting interactions with biological targets. Such computational approaches are accelerating the development of next-generation peptides for therapeutic use.

In conclusion, the compound biotinyl-Gln-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 represents a significant advancement in peptide chemistry with diverse applications across research and clinical settings. Its unique structural features, coupled with recent innovations in synthesis and computational modeling, make it a valuable asset for scientists exploring new frontiers in biochemistry and medicine.